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Executive Summary

Ethyl formate (ethyl methanoate) is a volatile ester recognized for its characteristic rum-like
odor and its role as a significant flavor component in various fruits, such as raspberries.[1][2]
Beyond its natural occurrence, it serves as a versatile solvent for cellulose derivatives, oils, and
greases, and finds application as a fungicide and larvicide in the food industry.[2][3] This
document provides a comprehensive technical overview of the chemical structure,
physicochemical properties, reactivity, and standard experimental protocols related to ethyl
formate, tailored for a scientific audience. All quantitative data is presented in tabular format for
clarity, and key chemical processes are visualized using standardized diagrams.

Chemical Identification and General Properties

Ethyl formate is the ester formed from the condensation of formic acid and ethanol.[2][4] Its
fundamental identifiers and properties are summarized below.
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Identifier Value

IUPAC Name Ethyl formate[2][4]

Systematic IUPAC Name Ethyl methanoate[2]

CAS Number 109-94-4[2][5]

Molecular Formula C3HeO2[1][2][4]

Molecular Weight 74.08 g/mol [2][4]

Appearance Clear, colorless liquid[2][4][6]

Odor Pleasant, fruity, rum-like odor[1][2][4][6]
SMILES CCOC=0[4][7]

InChl Key WBJINCZRORDGAQ-UHFFFAOY SA-N[2][4][5]

Chemical Structure

Ethyl formate consists of a formyl group attached to an ethyl group through an ester linkage.
The molecule is relatively simple, featuring a planar ester group.

Caption: 2D chemical structure of ethyl formate (C3HeOx).

Physicochemical Properties

The physical and chemical properties of ethyl formate are critical for its handling, application
as a solvent, and role in chemical synthesis.
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Property Value

Density 0.921 g/mL at 20 °CJ6]

Melting Point -80 °C (-112 °F; 193 K)[2][6]

Boiling Point 52-54 °C (126-129 °F; 325-327 K)[2][6]

9 g/100 mL at 18 °C[2][6] (Slowly decomposes)

Solubility in Water
[8]

Miscible with ethanol, ether, acetone, and

Miscibility benzenel6]

Vapor Pressure 200 mmHg at 20 °C[2][4][8]
Refractive Index (n2°/D) 1.359[6]

lonization Energy 10.61 eV[8]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and structural elucidation of ethyl
formate.

* 1H NMR Spectroscopy: The proton NMR spectrum of ethyl formate is characterized by three
distinct signals:

o Asinglet for the formyl proton (HCOO-) typically appears far downfield.

o A quartet for the methylene protons (-OCH2CHs) resulting from coupling with the adjacent
methyl protons.

o Atriplet for the terminal methyl protons (-OCH2CHs) due to coupling with the methylene
protons.[9]

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band
corresponding to the C=0 (carbonyl) stretch of the ester group.[4][10] Other characteristic
peaks include C-O stretching and C-H stretching vibrations.[10]
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e Mass Spectrometry: Electron ionization mass spectrometry provides a fragmentation pattern
useful for confirming the molecular structure.[11]

Chemical Reactivity and Key Reactions

Ethyl formate undergoes reactions typical of esters, most notably hydrolysis. It is stable under
normal transport conditions but is incompatible with strong oxidizing agents, strong bases,
strong acids, and nitrates.[6][8]

Hydrolysis

Ethyl formate slowly decomposes in water and can be hydrolyzed under acidic or basic
conditions to yield formic acid and ethanol.[8]

e Acid-Catalyzed Hydrolysis: This is a reversible equilibrium reaction, typically carried out by
heating the ester with a dilute strong acid like HCI or H2S0a4.[12][13][14] The presence of
excess water shifts the equilibrium towards the products.[13][14] The reaction is initiated by
the protonation of the carbonyl oxygen, which activates the carbonyl carbon for nucleophilic
attack by water.[12]
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Mechanism of Acid-Catalyzed Hydrolysis of Ethyl Formate

Ethyl Formate
(HCOOCH:CH3)
+ =
SH + Ethanol (CH3CH20H)
Tetrahedral Intermedia Ethanol Elimination
_*+H0 —»[ [ D UL ] > Qmes Protonated Formic Ac\d]

e
attack by H:0)

Formic Acid (HCOOH)

Click to download full resolution via product page
Caption: Acid-catalyzed hydrolysis of ethyl formate.

» Base-Promoted Hydrolysis (Saponification): This reaction is effectively irreversible because
the formic acid produced is deprotonated by the base to form a formate salt.[13][15] The
reaction is typically performed by heating the ester with an aqueous solution of a strong
base, such as sodium hydroxide.[13]

Reaction with Ammonia

Ammonia reacts with ethyl formate to produce formamide and ethanol, a common amidation
reaction for esters.[1] HCOOCH2CHs + NHs - HCONH:z + CH3sCH20H]1]

Experimental Protocols
Synthesis via Fischer Esterification
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The most common laboratory synthesis of ethyl formate is the Fischer esterification of formic

acid with ethanol, using a strong acid as a catalyst.[1]

Materials:

85% Formic acid (0.45 mol)

95% Ethanol (0.40 mol)

Concentrated Sulfuric Acid (catalytic amount)

Saturated Sodium Bicarbonate Solution

Saturated Sodium Chloride Solution[16]

Anhydrous Calcium Chloride or Magnesium Sulfate[1][16]

Methodology:

Reaction Setup: Combine 20 mL of 85% formic acid and 25 mL of 95% ethanol in a 250 mL
reaction flask. Carefully add a few drops of concentrated sulfuric acid while stirring.

Esterification and Distillation: Assemble a fractional distillation apparatus. Heat the mixture
under constant stirring. Ethyl formate has a lower boiling point (54 °C) than the reactants,
allowing it to be continuously removed from the reaction mixture by distillation as it forms.
This separation drives the equilibrium toward the product side. Collect the distillate that
comes over at approximately 52-54 °C.

Purification (Washing): Transfer the collected distillate to a separatory funnel. Wash the
crude ester with a saturated sodium bicarbonate solution to neutralize any remaining formic
acid and sulfuric acid.[16] Subsequently, wash with a saturated sodium chloride solution to
reduce the solubility of the ester in the aqueous layer.[16]

Drying: Separate the organic layer and dry it over an anhydrous drying agent like calcium
chloride or magnesium sulfate.[1]

Final Distillation: Filter off the drying agent and perform a final simple distillation of the dried
ester. Collect the pure ethyl formate fraction boiling at 53-54 °C.[16]
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Workflow for Synthesis and Purification of Ethyl Formate

1. Mix Reactants
(Formic Acid, Ethanol, H2SOa4)

2. Heat and Reflux
(Fractional Distillation Setup)

3. Collect Crude Distillate
(approx. 52-54 °C)

(4. Wash with NaHCOs3 Solution)

(5. Wash with NacCl SolutiorD

GS. Separate Organic LayeD

7. Dry with Anhydrous Agent
(e.g., MgSO0a)

GS. Final Simple DistillatiorD

Pure Ethyl Formate
(b.p. 53-54 °C)

Click to download full resolution via product page

Caption: Experimental workflow for ethyl formate synthesis.
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Safety and Handling

Ethyl formate is a highly flammable liquid and vapor that can form explosive mixtures with air.
[6][17] It poses several health hazards and requires careful handling.

Hazard Category Description

Highly Flammable. Flash Point: -20 °C (-4 °F).

[2][4][8] Explosive Limits: 2.8% - 16.0%.[2][8]
Flammability Keep away from heat, sparks, open flames, and

other ignition sources.[17][18] Containers should

be grounded and bonded during transfer.[19]

Harmful if swallowed or inhaled.[17][20] Causes
serious eye irritation.[17][20] May cause

Health Hazards ) o )
respiratory irritation.[17][20] It is also a central

nervous system depressant.[2]

Wear solvent-resistant gloves, protective
clothing, and eye/face protection (goggles or
face shield).[18][19] Use in a well-ventilated

area or with respiratory protection.[17][18]

Personal Protective Equipment (PPE)

Store in a cool, dry, well-ventilated, flame-proof

area in tightly closed containers.[18][19][20]

Storage ] ]
Protect from physical damage and moisture.[18]
[19]
Eliminate all ignition sources.[8] Absorb spills
with non-combustible material like sand or earth.
Spill & Disposal [8][19] Dispose of as hazardous waste in

accordance with local regulations.[19] Can be

burned in a chemical incinerator.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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